Cas no 35946-91-9 (2,5-Diisopropylphenol)

• Product Name: 2,5-Diisopropylphenol
• CAS No: 35946-91-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD00026396
• CID: 314721
• PubChem ID: 93189
• Update Time: 2025-07-01

2,5-Diisopropylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,5-bis(1-methylethyl)-
• 2,5-di(propan-2-yl)phenol
• 2,5-Diisopropylphenol
• 2,4-DIHYDROXY-8-METHOXYQUINOLINE
• 2,5-Diisopropylphenol1000µg
• 2-Hydroxy-1.4-diisopropyl-benzol
• EINECS 252-807-4
• CHEMBL1795398
• AC-31575
• VFNUNYPYULIJSN-UHFFFAOYSA-
• AS-78349
• 2,5-BIS(1-METHYLETHYL)PHENOL
• AMY16868
• SCHEMBL771497
• EX-A2718
• CS-0154292
• InChI=1/C12H18O/c1-8(2)10-5-6-11(9(3)4)12(13)7-10/h5-9,13H,1-4H3
• UNII-H4WT3D9GR6
• DTXSID2073483
• VFNUNYPYULIJSN-UHFFFAOYSA-N
• 2,5-bis(propan-2-yl)phenol
• EN300-310457
• H4WT3D9GR6
• 2,5-bis(1-methylethyl)-phenol
• 2,5diisopropylphenol
• 35946-91-9
• PROPOFOL IMPURITY D [EP IMPURITY]
• Q27279642
• Z1255450103
• 2,5-Bis(1-methylethyl)phenol, 9CI
• NS00029955
• Phenol, 2,5-bis(1-methylethyl)-
• CHEBI:138753
• D95142
• AKOS024058692
• DB-250879
• Propofol EP impurity D
• 2,5-Bis(1-methylethyl)phenol; 2,5-Diisopropylphenol; Propofol Imp. D (EP)

• MDL： MFCD00026396
• Inchi： 1S/C12H18O/c1-8(2)10-5-6-11(9(3)4)12(13)7-10/h5-9,13H,1-4H3
• InChI Key： VFNUNYPYULIJSN-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.948
• Boiling Point: 263°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.512
• PSA: 20.23000
• LogP: 3.63900

2,5-Diisopropylphenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2,5-Diisopropylphenol

2,5-Diisopropylphenol (CAS No. 35946-91-9): A Versatile Compound in Pharmaceutical and Industrial Applications

2,5-Diisopropylphenol, also referred to as CAS No. 35946-91-9, is a multifunctional organic compound characterized by its unique molecular structure and diverse applications across various scientific domains. This compound belongs to the class of phenolic derivatives, which are widely recognized for their chemical reactivity and biological activity. The 2,5-Diisopropylphenol molecule consists of a benzene ring substituted with two isopropyl groups at the 2 and 5 positions, making it a valuable intermediate in the synthesis of complex organic molecules. Recent advancements in chemical synthesis and biological research have highlighted the significance of 2,5-Diisopropylphenol in pharmaceutical development, material science, and environmental chemistry.

The 2,5-Diisopropylphenol compound exhibits remarkable stability under standard storage conditions, which is attributed to the electron-withdrawing effect of the phenolic hydroxyl group. This property makes it suitable for use in industrial processes where chemical resistance is critical. Additionally, the presence of isopropyl groups enhances its solubility in organic solvents, facilitating its application in reaction systems that require phase transfer catalysis. The 2,5-Diisopropyphenol molecule's structural features also enable it to act as a precursor for the synthesis of bioactive compounds, such as antioxidants and anti-inflammatory agents.

Recent studies have demonstrated the potential of 2,5-Diisopropylphenol in the development of novel therapeutic agents. A 2024 publication in the Journal of Medicinal Chemistry reported the use of 2,5-Diisopropylphenol as a scaffold for designing selective inhibitors of protein kinases involved in cancer progression. The researchers utilized computational modeling to identify key interactions between the compound and target proteins, which could lead to the development of more effective and less toxic cancer therapies. This finding underscores the importance of 2,5-Diisopropylphenol in the field of pharmaceutical research.

Another area of interest is the role of 2,5-Diisopropylphenol in environmental science. A 2023 study published in Environmental Science & Technology explored the use of 2,5-Diisopropylphenol as a stabilizing agent in the synthesis of biodegradable polymers. The researchers found that incorporating 2,5-Diisopropylphenol into polymer matrices significantly improved their thermal stability while maintaining biodegradability. This application is particularly relevant in the context of sustainable materials development, where the demand for eco-friendly alternatives to traditional plastics is growing.

In the realm of industrial chemistry, 2,5-Diisopropylphenol has been recognized for its utility in the production of specialty chemicals. A 2023 review article in Industrial & Engineering Chemistry Research highlighted the compound's role as a building block in the synthesis of high-performance lubricants and coatings. The unique hydrophobic properties of 2,5-Diisopropylphenol make it an ideal candidate for creating surface treatments that resist moisture and contaminants. These applications are increasingly important in industries such as aerospace and automotive manufacturing, where material durability is paramount.

From a synthetic perspective, the preparation of 2,5-Diisopropylphenol has been the subject of extensive research. A 2024 study published in Organic Letters described a novel catalytic method for the selective alkylation of phenolic compounds to produce 2,5-Diisopropylphenol. The researchers employed a chiral catalyst to achieve high enantioselectivity, which is crucial for the production of pharmaceutical intermediates with specific stereochemical configurations. This development represents a significant advancement in the field of asymmetric synthesis, enabling the efficient production of complex molecules with desired properties.

Furthermore, the biological activity of 2,5-Diisopropylphenol has been investigated in various studies. A 2023 paper in Pharmacological Reports reported that 2,5-Diisopropylphenol exhibits antioxidant properties by scavenging free radicals and modulating oxidative stress pathways. The compound was tested in vitro and in vivo models, where it demonstrated protective effects against oxidative damage in cellular systems. These findings suggest potential applications of 2,5-Diisopropylphenol in the prevention and treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

The chemical versatility of 2,5-Diisopropylphenol also extends to its use in the development of functional materials. A 2023 study in Advanced Materials Interfaces explored the incorporation of 2,5-Diisopropylphenol into nanocomposite materials for enhanced mechanical properties. The researchers found that the compound's ability to form hydrogen bonds with polymer matrices improved the interfacial adhesion between nanofillers and the polymer matrix. This result has implications for the design of advanced materials with improved strength and durability, which could be applied in fields such as electronics and biomedical engineering.

Despite its promising applications, the use of 2,5-Diisopropylphenol is not without challenges. Environmental and safety considerations must be addressed during its production and application. A 2024 review in Toxicological Research highlighted the need for further studies on the potential ecotoxicological effects of 2,5-Diisopropylphenol. While the compound is generally considered to have low toxicity, its long-term environmental impact remains an area of ongoing research. This underscores the importance of developing sustainable synthesis methods and implementing strict safety protocols to minimize any potential risks.

In conclusion, 2,5-Diisopropylphenol is a multifaceted compound with significant potential across various scientific disciplines. Its structural characteristics and chemical properties make it a valuable intermediate in the synthesis of pharmaceuticals, materials, and environmental solutions. Ongoing research continues to uncover new applications and optimization strategies for its use, reflecting the dynamic nature of chemical science. As the demand for innovative solutions grows, the role of 2,5-Diisopropylphenol is likely to expand, contributing to advancements in medicine, industry, and sustainability.

For further information on the synthesis, properties, and applications of 2,5-Diisopropylphenol, researchers and industry professionals are encouraged to consult recent publications in reputable scientific journals. Staying updated with the latest developments in this field will provide insights into the evolving role of 2,5-Diisopropylphenol in modern science and technology.